Cas no 1431412-17-7 (4-Methoxyfuro[3,2-d]pyrimidine)
4-Methoxyfuro[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-Furo[3,2-d]pyrimidine
- 4-methoxyfuro[3,2-d]pyrimidine
- AEBJATSPZHISAH-UHFFFAOYSA-N
- Furo[3,2-d]pyrimidine, 4-methoxy-
- 4-Methoxyfuro[3,2-d]pyrimidine
-
- Inchi: 1S/C7H6N2O2/c1-10-7-6-5(2-3-11-6)8-4-9-7/h2-4H,1H3
- InChI Key: AEBJATSPZHISAH-UHFFFAOYSA-N
- SMILES: O1C=CC2=C1C(=NC=N2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Topological Polar Surface Area: 48.2
4-Methoxyfuro[3,2-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM337273-1g |
4-Methoxyfuro[3,2-d]pyrimidine |
1431412-17-7 | 95%+ | 1g |
$1788 | 2021-08-18 | |
| Chemenu | CM337273-1g |
4-Methoxyfuro[3,2-d]pyrimidine |
1431412-17-7 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Alichem | A089006234-1g |
4-Methoxyfuro[3,2-d]pyrimidine |
1431412-17-7 | 95% | 1g |
984.90 USD | 2021-06-01 | |
| 1PlusChem | 1P028K8I-100mg |
4-METHOXYFURO[3,2-D]PYRIMIDINE |
1431412-17-7 | 95% | 100mg |
$475.00 | 2024-06-20 | |
| 1PlusChem | 1P028K8I-250mg |
4-METHOXYFURO[3,2-D]PYRIMIDINE |
1431412-17-7 | 95% | 250mg |
$589.00 | 2024-06-20 | |
| 1PlusChem | 1P028K8I-1g |
4-METHOXYFURO[3,2-D]PYRIMIDINE |
1431412-17-7 | 95% | 1g |
$1814.00 | 2024-06-20 |
4-Methoxyfuro[3,2-d]pyrimidine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-Methoxyfuro[3,2-d]pyrimidine
Comprehensive Overview of 4-Methoxyfuro[3,2-d]pyrimidine (CAS No. 1431412-17-7): Properties, Applications, and Research Insights
4-Methoxyfuro[3,2-d]pyrimidine (CAS No. 1431412-17-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This furopyrimidine derivative is characterized by its unique molecular structure, combining a furan ring fused with a pyrimidine core, and a methoxy substituent at the 4-position. Its structural complexity and functional versatility make it a valuable intermediate in the synthesis of bioactive molecules.
In recent years, the demand for 4-Methoxyfuro[3,2-d]pyrimidine has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a class of compounds critical for targeting cancer and inflammatory diseases. The compound's CAS number 1431412-17-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Its furopyrimidine backbone is also being explored for antimicrobial and antiviral properties, aligning with global efforts to combat resistant pathogens.
From a synthetic perspective, 4-Methoxyfuro[3,2-d]pyrimidine offers advantages such as high reactivity and selective functionalization sites. These properties enable its use in multistep organic synthesis, particularly in constructing complex heterocycles. Laboratories often optimize its preparation via Pd-catalyzed cross-coupling or microwave-assisted cyclization, methods that align with green chemistry principles. Such innovations address the industry's push for sustainable synthesis—a trending topic in academic and industrial forums.
The compound's physicochemical properties, including its solubility profile and thermal stability, are frequently discussed in patent literature. These characteristics are crucial for formulating drug delivery systems, another hot topic in pharmaceutical sciences. For instance, its moderate lipophilicity (predicted LogP ~1.8) makes it suitable for oral bioavailability optimization, a key focus area for researchers developing small-molecule therapeutics.
Analytical techniques for characterizing CAS 1431412-17-7 typically involve HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical requirement for regulatory compliance in drug development. Recent publications highlight the use of LC-MS/MS for trace-level quantification, reflecting the compound's expanding role in preclinical studies.
Beyond pharmaceuticals, 4-Methoxyfuro[3,2-d]pyrimidine derivatives show promise in material science, particularly in designing organic semiconductors. Its π-conjugated system and electron-rich heteroatoms contribute to charge transport properties, making it relevant for optoelectronic applications—a field gaining traction with the rise of flexible electronics.
Safety and handling protocols for this compound emphasize standard laboratory practices, with no extreme hazards reported. Its non-toxic metabolite profile in preliminary studies has further boosted its appeal for therapeutic development. However, researchers are advised to consult updated SDS documentation for specific handling guidelines.
In summary, 4-Methoxyfuro[3,2-d]pyrimidine (CAS No. 1431412-17-7) represents a multifaceted building block with cross-disciplinary applications. Its integration into targeted drug design and advanced materials underscores its importance in contemporary research. As synthetic methodologies evolve and biological targets are elucidated, this compound is poised to remain a focal point in scientific innovation.
1431412-17-7 (4-Methoxyfuro[3,2-d]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)